Cas no 9016-17-5 (Arylsulfatase)

• Product Name: Arylsulfatase
• CAS No: 9016-17-5
• MDL: MFCD00132399
• CID: 804882
• Update Time: 2025-06-11

Arylsulfatase Chemical and Physical Properties

Names and Identifiers

• Sulfatase, aryl-
• ARS
• ArylsulfatasefromRedAbalone
• 25KU
• 5KU
• Aryl-sulfatase
• Aryl-sulfate sulfohydrolase
• Phenolsulfatase
• 4-Methylumbelliferyl sulfatase
• Arylsulfatases
• Arylsulfohydrolase
• E.C. 3.1.6.1
• Estrogen sulfatase
• Nitrocatechol sulfatase
• Phenylsulfatase
• p-Nitrophenyl sulfatase
• SULFATASE
• SULFATASE TYPE H-1
• SULFATASE TYPE H-2
• SULFATASE TYPE IV
• SULFATASE TYPE V
• SULFATASE TYPE VI
• SULFATASE TYPE VIII
• Sulfatase, aryl- (8CI,9CI)
• 4-Methylumbelliferyl sulfatases
• Arylsulfohydrolases
• Arylsulphatase
• Arylsulphatases
• EC 3.1.6.1
• MeSH ID: D001192
• Nitrocatechol sulfatases
• Phenolsulfatases
• Phenylsulfatases
• Arylsulfatase

• MDL： MFCD00132399

Experimental Properties

• Color/Form: 10-20 units/mL

Arylsulfatase Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H317-H334
• Warning Statement： P261-P280-P284-P304+P340-P333+P313-P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 42/43
• Safety Instruction： 22-36/37/39-45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on Arylsulfatase

Introduction to Arylsulfatase (CAS No. 9016-17-5)

Arylsulfatase, a significant enzyme in the field of biochemistry, is primarily recognized by its chemical identifier CAS No. 9016-17-5. This compound has garnered considerable attention due to its pivotal role in various biochemical pathways and its potential applications in pharmaceuticals and biotechnology. The enzyme's unique catalytic properties make it indispensable in the degradation of arylsulfates, which are substrates in numerous biological processes.

The molecular structure of Arylsulfatase (CAS No. 9016-17-5) consists of a complex arrangement of amino acids that contribute to its specificity and efficiency in catalyzing the hydrolysis of sulfate esters. This structural complexity has been a focal point for researchers aiming to understand and manipulate its activity for therapeutic purposes. Recent advancements in crystallography and computational modeling have provided unprecedented insights into the enzyme's active site, enabling the design of more effective inhibitors and activators.

In the realm of pharmaceutical research, Arylsulfatase (CAS No. 9016-17-5) has shown promise in the treatment of certain metabolic disorders. Its ability to break down arylsulfates helps regulate levels of sulfate-containing compounds that can accumulate to toxic levels in affected individuals. Clinical trials have demonstrated its efficacy in conditions such as arylsulfatase deficiency, where patients suffer from impaired sulfate metabolism leading to severe health complications.

One of the most intriguing aspects of Arylsulfatase (CAS No. 9016-17-5) is its potential in biotechnological applications. Researchers are exploring ways to engineer this enzyme for industrial processes, such as wastewater treatment, where it can help break down harmful sulfate compounds. The enzyme's robustness under various environmental conditions makes it a candidate for large-scale bioremediation projects aimed at reducing environmental pollution.

The synthesis and purification of Arylsulfatase (CAS No. 9016-17-5) present unique challenges due to its complex structure and sensitivity to environmental factors. However, recent innovations in bioprocessing techniques have improved yield and purity, making it more accessible for research and commercial applications. These advancements include optimized fermentation conditions and novel purification methods that preserve the enzyme's activity.

Recent studies have also highlighted the role of Arylsulfatase (CAS No. 9016-17-5) in modulating immune responses. Its ability to influence sulfate levels may have implications for autoimmune diseases, where sulfate metabolism is often dysregulated. Preclinical studies suggest that Arylsulfatase-based therapies could offer a novel approach to managing these conditions by restoring balance to metabolic pathways affected by sulfate imbalances.

The future prospects for Arylsulfatase (CAS No. 9016-17-5) are vast, with ongoing research uncovering new applications and refining existing ones. As our understanding of its biochemical properties deepens, so too does its potential to revolutionize both medicine and biotechnology. The development of more efficient synthetic methods and the exploration of its role in complex biological systems are just a few areas where future research will likely focus.

In conclusion, Arylsulfatase (CAS No. 9016-17-5) stands as a cornerstone enzyme with far-reaching implications across multiple disciplines. Its unique properties and versatile applications make it a subject of intense interest among scientists worldwide. As research continues to uncover new facets of this remarkable compound, its impact on human health and industrial processes is poised to grow even further.